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Compound of Interest

Compound Name: 2,3-Dibromo-2-methylbutane

Cat. No.: B1619756

An In-depth Technical Guide to 2,3-Dibromo-2-
methylbutane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 2,3-Dibromo-2-methylbutane, a halogenated alkane with applications in
organic synthesis and as a potential building block in medicinal chemistry.

Molecular Structure and Formula

2,3-Dibromo-2-methylbutane is a vicinal dihalide with the molecular formula CsH10Br2.[1][2]
Its structure features a butane backbone with bromine atoms attached to the second and third
carbon atoms, and a methyl group also attached to the second carbon atom.

Molecular Formula: CsH10Br2

Molecular Weight: 229.941 g/mol [1][2]

IUPAC Name: 2,3-dibromo-2-methylbutane|[3]
CAS Registry Number: 594-51-4[1][2]

Canonical SMILES: CC(C(C)(C)Br)Br[3]
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InChl Key: XLTWAJQKAGLQDX-UHFFFAOYSA-N[1][2]

Below is a two-dimensional representation of the molecular structure of 2,3-Dibromo-2-
methylbutane.

Caption: 2D structure of 2,3-Dibromo-2-methylbutane.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 2,3-Dibromo-2-
methylbutane is presented below. This data is essential for its identification, purification, and
application in various chemical processes.

Property Value

Molecular Formula CsH10Br2

Molecular Weight 229.941 g/mol

Appearance Not available

Boiling Point Not available

Melting Point Not available

Density Not available

1H NMR Predicted data, specific peaks not available.
13C NMR Predicted data, specific peaks not available.
Mass Spectrometry Data available in spectral databases.
Infrared Spectroscopy Data available in spectral databases.

Note: Experimental spectroscopic data for 2,3-Dibromo-2-methylbutane is not readily
available in the public domain. The information on NMR spectra is based on predictions for
similar compounds.

Experimental Protocols
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Synthesis of 2,3-Dibromo-2-methylbutane

A common method for the synthesis of 2,3-Dibromo-2-methylbutane is through the
electrophilic addition of bromine (Brz) to 2-methyl-2-butene.[1]

Reaction:

CsHio + Brz » CsHioBr2

(2-methyl-2-butene) + (Bromine) - (2,3-Dibromo-2-methylbutane)
Detailed Experimental Protocol:

This is a generalized protocol based on the known reaction of alkenes with bromine and may
require optimization.

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 2-methyl-2-butene (1 equivalent) in an inert solvent such as
dichloromethane or carbon tetrachloride. The reaction should be carried out in a well-
ventilated fume hood.

e Reagent Addition: Cool the flask in an ice bath. Slowly add a solution of bromine (1
equivalent) in the same solvent from the dropping funnel to the stirred solution of the alkene.
The characteristic reddish-brown color of bromine should disappear as it reacts with the
alkene.

e Reaction Monitoring: The reaction progress can be monitored by the disappearance of the
bromine color.

o Work-up: Once the reaction is complete, wash the reaction mixture with a saturated aqueous
solution of sodium thiosulfate to remove any unreacted bromine. Subsequently, wash with
water and then with brine.

« Purification: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate
or sodium sulfate), filter, and remove the solvent under reduced pressure. The crude product
can be purified by distillation.
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Safety Precautions: Bromine is a highly corrosive and toxic substance. All manipulations should
be performed in a fume hood with appropriate personal protective equipment, including gloves
and safety goggles.

Signaling Pathways and Logical Relationships

The synthesis of 2,3-Dibromo-2-methylbutane from 2-methyl-2-butene proceeds via an
electrophilic addition mechanism. The key steps of this mechanism are visualized in the
following diagram.

Reactants

Bromine (Br2)

Intermediate Product

Electrophilic attack Nucleophilic attack by Br-

2-methyl-2-butene Bromonium ion 2,3-Dibromo-2-methylbutane

Click to download full resolution via product page
Caption: Reaction mechanism for the synthesis of 2,3-Dibromo-2-methylbutane.

This guide provides foundational information for professionals working with 2,3-Dibromo-2-
methylbutane. Further research may be required for specific applications and to obtain
detailed experimental spectroscopic data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619756#molecular-structure-and-formula-of-2-3-
dibromo-2-methylbutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C594514
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromo-2-methylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromo-2-methylbutane
https://www.benchchem.com/product/b1619756#molecular-structure-and-formula-of-2-3-dibromo-2-methylbutane
https://www.benchchem.com/product/b1619756#molecular-structure-and-formula-of-2-3-dibromo-2-methylbutane
https://www.benchchem.com/product/b1619756#molecular-structure-and-formula-of-2-3-dibromo-2-methylbutane
https://www.benchchem.com/product/b1619756#molecular-structure-and-formula-of-2-3-dibromo-2-methylbutane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

